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Compound of Interest

Compound Name:
2-(4-Methylphenyl)-2,3-

dihydropyridazin-3-one

CAS No.: 14135-64-9

Cat. No.: B13264940

Get Quote

Executive Summary
Context: Pyridazinone derivatives, particularly 6-(p-tolyl)-3(2H)-pyridazinones, are privileged

scaffolds in medicinal chemistry, exhibiting significant analgesic, anti-inflammatory (COX-2

inhibition), and cardiovascular activities. Purpose: This guide provides a technical comparison

of mass spectrometry (MS) ionization techniques (EI vs. ESI) and structural fragmentation

patterns. It contrasts the p-tolyl derivative against the standard phenyl analog to highlight

diagnostic mass shifts essential for structural validation in drug development pipelines.

Part 1: Ionization Source Comparison (EI vs. ESI)
In the characterization of pyridazinones, the choice of ionization method dictates the depth of

structural insight.
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Feature Electron Impact (EI) Electrospray Ionization (ESI)

Nature Hard Ionization (70 eV)
Soft Ionization (Atmospheric

Pressure)

Primary Ion Radical Cation Protonated Molecule

Fragmentation
Extensive. Ideal for structural

fingerprinting.

Minimal. Ideal for molecular

weight confirmation.

Key Application

Structural Elucidation:

Confirming the pyridazinone

ring integrity and substituent

placement.

Purity Screening: High-

throughput LC-MS analysis of

synthesis reaction mixtures.

Limit of Detection Nanogram range (GC-MS) Picogram range (LC-MS)

Recommendation: Use ESI-MS for routine purity checks during synthesis optimization. Use EI-

MS for final structural characterization to observe the diagnostic tropylium ion formation

characteristic of the p-tolyl group.

Part 2: Mechanistic Fragmentation Pathways
The fragmentation of 6-(p-tolyl)-3(2H)-pyridazinone (MW: ~186 Da) follows distinct pathways

driven by the stability of the aromatic pyridazine ring and the labile nature of the diaza-linkage.

The "p-Tolyl" Diagnostic Shift (vs. Phenyl Analog)
The most critical comparison for researchers is distinguishing the p-tolyl derivative from the

unsubstituted phenyl analog.

Phenyl Analog: Produces a dominant fragment at m/z 77 (Phenyl cation,

).

p-Tolyl Analog: Produces a dominant diagnostic fragment at m/z 91 (Tropylium ion,

).
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Mechanism: The p-tolyl group undergoes benzylic cleavage. The resulting benzyl cation

rearranges into the highly stable seven-membered tropylium ring. Absence of m/z 91

suggests metabolic oxidation of the methyl group or incorrect synthesis.

Pyridazinone Ring Cleavage
The heterocyclic core degrades via two primary mechanisms:

Pathway A (Loss of CO): The lactam carbonyl is ejected as carbon monoxide (28 Da),

resulting in a ring contraction.

Transition:

Pathway B (Loss of

): The hydrazine moiety (

) is ejected as nitrogen gas (28 Da).

Transition:

Part 3: Experimental Protocol (Self-Validating
System)
A. Sample Preparation (LC-MS/ESI)

Solvent: Dissolve 1 mg of compound in 1 mL of HPLC-grade Methanol.

Dilution: Dilute 10

L of stock into 990

L of 0.1% Formic Acid in Water/Acetonitrile (50:50).

Validation: The Total Ion Chromatogram (TIC) must show a single peak >95% area. The

mass spectrum under the peak must show the base peak at

.
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B. Sample Preparation (GC-MS/EI)
Solvent: Dissolve 1 mg of compound in 1 mL of Ethyl Acetate (avoid protic solvents like

methanol which can cause transesterification in the injector port).

Injection: 1

L splitless injection at 250°C.

Validation: Verify the presence of the molecular ion

. If

is absent, lower the inlet temperature to prevent thermal degradation.

Part 4: Data Interpretation & Performance Metrics
Table 1: Diagnostic Ions for 6-(p-tolyl)-3(2H)-pyridazinone (MW 186)
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m/z Value Ion Type Fragment Structure Interpretation

186 Parent Molecular Ion
Confirms intact

molecule (EI mode).

187 Protonated Molecule
Confirms MW in ESI

mode.

158
Pyrazole-like

intermediate

Loss of carbonyl (28

Da).[1] Characteristic

of lactams.

157 Ring contraction
Loss of diazo group +

proton transfer.

119 Acylium Ion

Cleavage of the

heterocycle leaving

the carbonyl attached

to tolyl.

91 Tropylium Ion

Primary Diagnostic:

Confirms p-tolyl group

integrity.

65
Cyclopentadienyl

Cation

Loss of acetylene (

) from the tropylium

ion (91

65).

Part 5: Visualization of Pathways
Diagram 1: Fragmentation Mechanism
This diagram illustrates the step-by-step degradation of the parent ion, highlighting the

formation of the diagnostic tropylium ion.
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[C5H5]+ (m/z 65)

- C2H2 (26 Da)
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Caption: Mechanistic pathway showing the generation of the diagnostic Tropylium ion (m/z 91)

from the parent pyridazinone.

Diagram 2: Analytical Workflow
This workflow outlines the decision matrix for choosing between EI and ESI based on the

research stage.
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Caption: Decision matrix for selecting ionization techniques during pyridazinone development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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